2,2-Dimethyl-N-[9-(5-methylfuran-2-yl)-9H-purin-6-yl]propanamide

• CAS No.: 61130-77-6
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol
• IUPAC Name: 2,2-dimethyl-N-[9-(5-methylfuran-2-yl)purin-6-yl]propanamide
• InChI: InChI=1S/C15H17N5O2/c1-9-5-6-10(22-9)20-8-18-11-12(16-7-17-13(11)20)19-14(21)15(2,3)4/h5-8H,1-4H3,(H,16,17,19,21)
• InChI Key: AJEYTOALFQRGPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)N2C=NC3=C(N=CN=C32)NC(=O)C(C)(C)C

Description

2,2-Dimethyl-N-[9-(5-methylfuran-2-yl)-9H-purin-6-yl]propanamide is a chemical compound with the molecular formula C15H17N5O2 It is characterized by its complex structure, which includes multiple aromatic rings and functional groups

Preparation Methods

The synthesis of 2,2-Dimethyl-N-[9-(5-methylfuran-2-yl)-9H-purin-6-yl]propanamide involves several steps, typically starting with the preparation of the purine and furan derivatives. The reaction conditions often require specific catalysts and solvents to ensure the correct formation of bonds and the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2,2-Dimethyl-N-[9-(5-methylfuran-2-yl)-9H-purin-6-yl]propanamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction